Cas no 280-66-0 (2-azabicyclo3.3.1nonane)

• Product Name: 2-azabicyclo3.3.1nonane
• CAS No: 280-66-0
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 263272
• PubChem ID: 12312973
• Update Time: 2025-06-27

2-azabicyclo3.3.1nonane Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[3.3.1]nonane
• 4-azabicyclo[3.3.1]nonane
• 2-azabicyclo3.3.1nonane
• Morphan
• EN300-1664871
• SCHEMBL1545427
• AKOS006352855
• 280-66-0
• Q6913355
• DTXSID20487415
• ZPAPCUKKKOSLPZ-UHFFFAOYSA-N

• Inchi： 1S/C8H15N/c1-2-7-4-5-9-8(3-1)6-7/h7-9H,1-6H2
• InChI Key： ZPAPCUKKKOSLPZ-UHFFFAOYSA-N
• SMILES： N1CCC2CCCC1C2

Computed Properties

• Exact Mass: 125.12055
• Monoisotopic Mass: 125.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-azabicyclo3.3.1nonane

Introduction to 2-Azabicyclo[3.3.1]nonane (CAS No. 280-66-0)

2-Azabicyclo[3.3.1]nonane, with the CAS number 280-66-0, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of azabicyclic compounds, which are characterized by their nitrogen-containing bicyclic structures. The specific structure of 2-azabicyclo[3.3.1]nonane makes it an attractive scaffold for the development of novel drugs and materials.

The chemical structure of 2-azabicyclo[3.3.1]nonane consists of a nine-membered ring with a nitrogen atom at the 2-position, forming a bicyclic system with two six-membered rings and one five-membered ring. This unique arrangement provides the compound with a rigid and well-defined conformation, which is crucial for its biological activity and chemical reactivity.

In recent years, 2-azabicyclo[3.3.1]nonane has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of research has been its use as a scaffold for the development of central nervous system (CNS) drugs. The rigid structure of this compound allows for precise control over the spatial arrangement of functional groups, which is essential for optimizing receptor binding and pharmacological activity.

A notable example of the use of 2-azabicyclo[3.3.1]nonane in drug development is its application in the design of GABA receptor modulators. GABA (gamma-aminobutyric acid) is the primary inhibitory neurotransmitter in the mammalian brain, and modulating its activity can have significant therapeutic effects on conditions such as anxiety, insomnia, and epilepsy. Researchers have synthesized various derivatives of 2-azabicyclo[3.3.1]nonane that exhibit potent GABA receptor agonist or antagonist properties, demonstrating the potential of this scaffold in CNS drug discovery.

Beyond its applications in CNS drug development, 2-azabicyclo[3.3.1]nonane has also shown promise in other therapeutic areas. For instance, it has been explored as a lead compound for developing anti-inflammatory agents and antiviral drugs. The ability to modify the structure of this compound through functional group manipulation allows for the creation of a wide range of derivatives with diverse biological activities.

In addition to its medicinal applications, 2-azabicyclo[3.3.1]nonane has found use in materials science and catalysis. Its unique structural features make it an excellent ligand for metal complexes, which can be used as catalysts in various organic reactions. For example, palladium complexes containing 2-azabicyclo[3.3.1]nonane-based ligands have been shown to be highly effective in cross-coupling reactions, which are crucial for synthesizing complex organic molecules.

The synthesis of 2-azabicyclo[3.3.1]nonane has been optimized over the years to improve yield and purity. One common synthetic route involves the intramolecular Mannich reaction followed by ring closure metathesis (RCM). This method provides a straightforward and efficient way to access this valuable scaffold, making it more accessible for both academic research and industrial applications.

The physical properties of 2-azabicyclo[3.3.1]nonane, such as its melting point, boiling point, and solubility, are also important considerations for its use in various applications. These properties can be fine-tuned by modifying the functional groups attached to the core structure, allowing researchers to tailor the compound to specific needs.

In conclusion, 2-azabicyclo[3.3.1]nonane (CAS No. 280-66-0) is a versatile and promising compound with a wide range of applications in medicinal chemistry, materials science, and catalysis. Its unique structural features make it an attractive scaffold for developing novel drugs and materials with diverse biological activities and chemical properties. Ongoing research continues to uncover new possibilities for this fascinating compound, solidifying its importance in modern scientific research.